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Compound of Interest

Compound Name: 3-DL-Cpa-OH

Cat. No.: B1346257

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document is intended for informational purposes only and is not a substitute for a formal
Safety Data Sheet (SDS). It is designed to provide a comprehensive overview of the safety and
handling guidelines for 3-DL-Cpa-OH (DL-p-Chlorophenylalaninol) for use by trained
professionals in a laboratory setting. All users must consult the official SDS provided by the
supplier before handling this chemical and adhere to all institutional and governmental safety
regulations.

Chemical Identification and Properties

3-DL-Cpa-OH, also known as DL-p-Chlorophenylalaninol, is an alanine derivative. As a non-
natural amino acid, it serves as a valuable building block in peptide synthesis and drug
discovery.
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Identifier Value Source

) 2-amino-3-(4-
Chemical Name [1]
chlorophenyl)propan-1-ol

DL-4-
Synonyms CHLOROPHENYLALANINOL,  [1]
DL-p-Chlorophenylalaninol

CAS Number 35373-63-8 [1]
Molecular Formula C9H12CINO
Molecular Weight 185.65 g/mol

) Solid, powder (likely off-white
Physical State _ [2]
in appearance)

Hazard Identification and Precautionary Measures

While specific toxicity data for 3-DL-Cpa-OH is limited, the available Safety Data Sheet for DL-
4-CHLOROPHENYLALANINOL and data for structurally similar compounds indicate that it
should be handled with care. The primary hazards are associated with skin, eye, and
respiratory tract irritation.

GHS Hazard Statements (Anticipated based on related compounds):
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Hazard Class Hazard Statement

Precautionary Statements
(Examples)

Acute Toxicity, Oral H302: Harmful if swallowed

P301+P316: IF SWALLOWED:
Get emergency medical help

immediately.[3]

Skin Corrosion/Irritation H315: Causes skin irritation

P264: Wash hands thoroughly
after handling.[3] P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.[3] P302+P352: IF
ON SKIN: Wash with plenty of

water.[3]

. e H319: Causes serious eye
Serious Eye Damage/Irritation o
irritation

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[3]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

» o H335: May cause respiratory
Specific Target Organ Toxicity o
irritation

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.[3] P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable

for breathing.[4]

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

3.1 Personal Protective Equipment (PPE)
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A comprehensive assessment of PPE is required before handling 3-DL-Cpa-OH. The following
are minimum recommendations:

Protection Type Specification Rationale

Safety glasses with side- ]
) ] To prevent eye contact with the
) shields or goggles conforming )
Eye/Face Protection powdered compound, which
to EN166 (EU) or NIOSH (US)

standards.[3]

can cause serious irritation.

Chemical-resistant gloves ] ) )
) ) o To avoid skin contact, which
Skin Protection (e.g., nitrile rubber) and a lab

may lead to irritation.
coat.[5]

Use in a well-ventilated area. If

dust formation is likely, a To prevent inhalation of the
Respiratory Protection NIOSH/MSHA or European powder, which can irritate the
Standard EN 136 approved respiratory tract.

respirator should be used.[5]

3.2 Safe Handling Practices

Handle in a well-ventilated place, preferably within a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1][3]

Avoid contact with skin and eyes.[1][3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

3.3 Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
o Store away from incompatible materials such as oxidizing agents.[2]

o Store locked up.[3]
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First-Aid Measures

In case of exposure, immediate action is crucial.

Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) i )
artificial respiration and seek immediate medical
attention.[3]

Immediately remove contaminated clothing.

Skin Contact Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[3]

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove
Eye Contact )

contact lenses if present and easy to do. Seek

immediate medical attention.[3]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) ] ] ]
mouth with water and seek immediate medical

attention.[3]

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment. Evacuate personnel to safe areas.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and
shovel it into a suitable container for disposal.[2] Dispose of the waste in accordance with
local, state, and federal regulations.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen chloride gas.[2]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]

Experimental Protocols

As a non-natural amino acid, 3-DL-Cpa-OH is primarily used in solid-phase peptide synthesis
(SPPS) and as a building block in medicinal chemistry. The following are generalized protocols
that can be adapted for its use.

7.1 General Protocol for Solid-Phase Peptide Synthesis (SPPS) using 3-DL-Cpa-OH

This protocol outlines the manual Fmoc-based SPPS for incorporating 3-DL-Cpa-OH into a
peptide sequence.

Materials:

¢ Fmoc-protected amino acids (including Fmoc-3-DL-Cpa-OH)

» Rink Amide resin

e N,N-Dimethylformamide (DMF)

e Dichloromethane (DCM)

e Piperidine

e HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)
» N,N-Diisopropylethylamine (DIPEA)

» Trifluoroacetic acid (TFA)
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 Triisopropylsilane (TIS)
o Water

e SPPS reaction vessel
Procedure:

e Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in the SPPS reaction
vessel.

e Fmoc Deprotection:
o Drain the DMF.
o Add 20% piperidine in DMF to the resin and agitate for 20 minutes.
o Drain and wash the resin thoroughly with DMF (3x) and DCM (3x).
e Amino Acid Coupling (for 3-DL-Cpa-OH):

o In a separate vial, dissolve Fmoc-3-DL-Cpa-OH (3 eq.), HBTU (2.9 eq.), and DIPEA (6
eq.) in DMF.

o Add the activated amino acid solution to the deprotected resin.
o Agitate for 2 hours at room temperature.

o Perform a Kaiser test to confirm the completion of the coupling reaction. If the test is
positive, repeat the coupling step.

e Washing: Drain the coupling solution and wash the resin with DMF (3x) and DCM (3x).
o Repeat: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.
o Final Fmoc Deprotection: After the final coupling, perform a final deprotection step (Step 2).

o Cleavage and Deprotection:
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[e]

Wash the resin with DCM and dry under vacuum.

o

Add the cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) to the resin.

[¢]

Agitate for 2-3 hours at room temperature.

Filter the resin and collect the filtrate.

[¢]

» Peptide Precipitation: Precipitate the crude peptide from the filtrate by adding cold diethyl
ether.

« Purification: Purify the crude peptide using reverse-phase high-performance liquid
chromatography (RP-HPLC).

o Characterization: Confirm the identity and purity of the final peptide using mass spectrometry
and analytical RP-HPLC.

7.2 Cell-Based Assay for Evaluating the Biological Activity of a 3-DL-Cpa-OH Containing
Peptide

This protocol provides a general workflow for assessing the cytotoxicity of a novel peptide
containing 3-DL-Cpa-OH using an MTT assay.

Materials:

e Human cancer cell line (e.g., HelLa)

e Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum
(FBS) and 1% Penicillin-Streptomycin

 Purified peptide containing 3-DL-Cpa-OH

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

e Dimethyl sulfoxide (DMSO)

e 96-well microplates

e CO2 incubator
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Procedure:

¢ Cell Seeding: Seed Hela cells into a 96-well plate at a density of 5,000 cells/well and
incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

e Peptide Treatment:
o Prepare a stock solution of the peptide in DMSO.
o Prepare serial dilutions of the peptide in culture medium.

o Remove the old medium from the cells and add 100 pL of the peptide dilutions to the
respective wells. Include a vehicle control (medium with DMSQO) and a positive control
(e.g., doxorubicin).

o Incubate for 48 hours.
e MTT Assay:
o Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

o Remove the medium and add 150 pL of DMSO to each well to dissolve the formazan

crystals.
o Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the IC50 value of the peptide.

Biological Activity and Signaling Pathways

The chlorophenylalanine moiety in 3-DL-Cpa-OH is structurally similar to p-
Chlorophenylalanine (PCPA), a known irreversible inhibitor of tryptophan hydroxylase (TPH).[6]
TPH is the rate-limiting enzyme in the biosynthesis of serotonin.[6] Therefore, it is plausible that
3-DL-Cpa-OH or peptides derived from it could modulate the serotonin synthesis pathway.

8.1 Serotonin Synthesis Pathway and Inhibition by PCPA
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The following diagram illustrates the serotonin synthesis pathway and the point of inhibition by
PCPA.

Aromatic L-amino acid

decarboxylase (AADC)
p-Chlorophenylalanine nhibition Tryptophan Hydroxylase |
(TPH) !

(PCPA)

Serotonin
(5-HT)

5-Hydroxytryptophan
(5-HTP)

L-Tryptophan

Click to download full resolution via product page
Caption: Serotonin synthesis pathway and inhibition by p-Chlorophenylalanine (PCPA).
8.2 Experimental Workflow for Investigating TPH Inhibition

This diagram outlines a typical workflow for determining if a compound like 3-DL-Cpa-OH
inhibits TPH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346257#3-dl-cpa-oh-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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